![molecular formula C10H12F2O2 B1445764 4-Butoxy-2,6-difluorophenol CAS No. 1373920-65-0](/img/structure/B1445764.png)
4-Butoxy-2,6-difluorophenol
Overview
Description
4-Butoxy-2,6-difluorophenol is a chemical compound that belongs to a class of fluorinated phenols . It has a molecular weight of 202.2 . The compound is solid at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C10H12F2O2 . The InChI code for the compound is 1S/C10H12F2O2/c1-2-3-4-14-7-5-8(11)10(13)9(12)6-7/h5-6,13H,2-4H2,1H3 .Physical And Chemical Properties Analysis
This compound is a solid compound . It has a molecular weight of 202.2 . The compound is stored at ambient temperature .Scientific Research Applications
Applications in Polymerization and Material Science
Oxidative Polymerization of 2,6-Difluorophenol The oxidative polymerization of 2,6-difluorophenol, a compound structurally similar to 4-Butoxy-2,6-difluorophenol, has been studied. Using Fe-salen complex and hydrogen peroxide, researchers synthesized a polymer characterized by partial solubility in tetrahydrofuran and insolubility in several organic solvents. Notably, this process resulted in the formation of poly(2,6-difluoro-1,4-phenylene oxide) with crystalline properties, marking the first synthesis of crystalline poly(phenylene oxide) from 2,6-difluorophenol (Ikeda et al., 2000).
Peroxidase-Catalyzed Polymerization of Fluorine-Containing Phenols In another study, peroxidase-catalyzed oxidative polymerization of fluorine-containing phenols, including 2,6-difluorophenol, was performed. This process yielded polymers soluble in polar organic solvents and exhibited water-repellent properties. The polymer consisted mainly of 2,6-difluoro-1,4-oxyphenylene units, and a small amount of the fluorine atom was eliminated during polymerization (Ikeda et al., 2000).
Electrochemical and Photophysical Studies
Electrochemical Study of Stable N-Alkoxyarylaminyl Radicals this compound derivatives have been investigated for their electrochemical properties. The electrochemical behavior of N-tert-butoxy-2,4-diphenyl-6-tert-butylphenylaminyl and related radicals was analyzed using cyclic voltammetry. These compounds exhibited chemically reversible cyclic voltammograms, demonstrating their potential in electrochemical applications (Miura & Muranaka, 2006).
Optical Gating of Photosensitive Synthetic Ion Channels In the realm of photophysics, 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid, a compound structurally related to this compound, was used to demonstrate the optical gating of nanofluidic devices based on synthetic ion channels. This study highlights the potential of such compounds in light-induced controlled release, sensing, and information processing applications (Ali et al., 2012).
Safety and Hazards
properties
IUPAC Name |
4-butoxy-2,6-difluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12F2O2/c1-2-3-4-14-7-5-8(11)10(13)9(12)6-7/h5-6,13H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZXOEPFBEOGOTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC(=C(C(=C1)F)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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